![molecular formula C20H17N5O B2687661 N-Benzyl-N-(cyanomethyl)-3-(pyrazin-2-ylamino)benzamide CAS No. 1385418-86-9](/img/structure/B2687661.png)
N-Benzyl-N-(cyanomethyl)-3-(pyrazin-2-ylamino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-Benzyl-N-(cyanomethyl)-3-(pyrazin-2-ylamino)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as GSK-J4 and is a potent and selective inhibitor of the histone demethylase KDM6B.
Scientific Research Applications
Synthetic Chemistry and Molecular Design
One aspect of the research focuses on the synthesis and modification of benzamide derivatives, aiming to explore their chemical properties and potential applications. For instance, the study on the synthesis and biological activities of some fused pyran derivatives showcases the versatility of benzamide-based compounds in creating structurally diverse molecules with potential biological activities (Shehab & Ghoneim, 2016). Similarly, the design, synthesis, and evaluation of N-pyrazinylbenzamides as potential antimycobacterial agents highlight the strategic modification of the benzamide scaffold to target specific biological pathways (Zítko et al., 2018).
Antimycobacterial Activity
The quest for new antimycobacterial agents has led to the exploration of benzamide derivatives, as demonstrated by the evaluation of N-benzylpyrazine-2-carboxamide derivatives for their activity against Mycobacterium tuberculosis. These compounds have shown promising results, indicating the potential of benzamide modifications in developing new antimicrobial agents (Servusová-Vaňásková et al., 2015).
Antioxidant Properties
Another significant area of research involves evaluating the antioxidant properties of benzamide derivatives. The study on the synthesis and antioxidant evaluation of some new 2-benzoylamino-5-hetaryl-1,3,4-oxadiazoles, for example, identifies compounds with excellent antioxidant activity, highlighting the potential therapeutic applications of these molecules in combating oxidative stress-related diseases (Bondock, Adel, & Etman, 2016).
Antiviral Activity
Benzamide derivatives have also been investigated for their antiviral activities, particularly against avian influenza viruses. The development of benzamide-based 5-aminopyrazoles and their efficacy against the H5N1 strain signifies the role of these compounds in addressing viral infections (Hebishy, Salama, & Elgemeie, 2020).
Properties
IUPAC Name |
N-benzyl-N-(cyanomethyl)-3-(pyrazin-2-ylamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N5O/c21-9-12-25(15-16-5-2-1-3-6-16)20(26)17-7-4-8-18(13-17)24-19-14-22-10-11-23-19/h1-8,10-11,13-14H,12,15H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWAIQXYLAGNLTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC#N)C(=O)C2=CC(=CC=C2)NC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.